Cas no 25699-97-2 (1-3-(1H-pyrazol-1-yl)phenylethan-1-one)

1-3-(1H-pyrazol-1-yl)phenylethan-1-one structure
25699-97-2 structure
Product Name:1-3-(1H-pyrazol-1-yl)phenylethan-1-one
CAS No:25699-97-2
MF:C11H10N2O
MW:186.20990228653
CID:3922815
PubChem ID:11183062
Update Time:2025-04-22

1-3-(1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[3-(1H-pyrazol-1-yl)phenyl]-
    • 1-(3-(1h-Pyrazol-1-yl)phenyl)ethan-1-one
    • 1-3-(1H-pyrazol-1-yl)phenylethan-1-one
    • 25699-97-2
    • AKOS003237376
    • CS-0275182
    • 1-[3-(1H-Pyrazol-1-yl)phenyl]ethan-1-one
    • DB-103043
    • SCHEMBL16220632
    • EN300-1292754
    • Inchi: 1S/C11H10N2O/c1-9(14)10-4-2-5-11(8-10)13-7-3-6-12-13/h2-8H,1H3
    • InChI Key: WRDDECAIOZVXSW-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=CC(N2C=CC=N2)=C1)C

Computed Properties

  • Exact Mass: 186.079312947Da
  • Monoisotopic Mass: 186.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.9Ų

1-3-(1H-pyrazol-1-yl)phenylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$0.0 2023-06-06
Enamine
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$427.0 2023-09-30
Enamine
EN300-1292754-250mg
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$447.0 2023-09-30
Enamine
EN300-1292754-500mg
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$465.0 2023-09-30
Enamine
EN300-1292754-1000mg
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$485.0 2023-09-30
Enamine
EN300-1292754-2500mg
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$949.0 2023-09-30
Enamine
EN300-1292754-5000mg
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$1406.0 2023-09-30
Enamine
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